Cas no 865306-02-1 (3-methoxy-4-(propan-2-yl)aniline)

3-methoxy-4-(propan-2-yl)aniline structure
865306-02-1 structure
Product name:3-methoxy-4-(propan-2-yl)aniline
CAS No:865306-02-1
MF:C10H15NO
MW:165.232202768326
CID:3360161
PubChem ID:59598683

3-methoxy-4-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, 3-METHOXY-4-(1-METHYLETHYL)-
    • 3-methoxy-4-(propan-2-yl)aniline
    • 4-Isopropyl-3-methoxy-phenylamine
    • 4-isopropyl-3-methoxyaniline
    • QJB30602
    • 3-methoxy-4-propan-2-ylaniline
    • COCGABNYJQPRBC-UHFFFAOYSA-N
    • 865306-02-1
    • CS-0223980
    • DB-123497
    • 959-249-7
    • EN300-117295
    • SCHEMBL1494313
    • GS2763
    • Inchi: InChI=1S/C10H15NO/c1-7(2)9-5-4-8(11)6-10(9)12-3/h4-7H,11H2,1-3H3CopyCopied
    • InChI Key: HYMKMGCFRHGKLN-UHFFFAOYSA-NCopyCopied
    • SMILES: CC(C)c1ccc(cc1OC)NCopyCopied

Computed Properties

  • Exact Mass: 165.115364102Da
  • Monoisotopic Mass: 165.115364102Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3Ų
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 286.8±28.0 °C at 760 mmHg
  • Flash Point: Not available

3-methoxy-4-(propan-2-yl)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-117295-0.25g
3-methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
0.25g
$623.0 2023-02-18
Enamine
EN300-117295-5.0g
3-methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
5.0g
$3645.0 2023-02-18
Enamine
EN300-117295-0.05g
3-methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
0.05g
$293.0 2023-02-18
Enamine
EN300-117295-500mg
3-methoxy-4-(propan-2-yl)aniline
865306-02-1 95.0%
500mg
$980.0 2023-10-03
Enamine
EN300-117295-50mg
3-methoxy-4-(propan-2-yl)aniline
865306-02-1 95.0%
50mg
$293.0 2023-10-03
Aaron
AR01A36C-1g
3-Methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
1g
$1752.00 2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1294650-100mg
3-Methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
100mg
¥10220.00 2024-04-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1294650-250mg
3-Methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
250mg
¥15693.00 2024-04-28
Aaron
AR01A36C-100mg
3-Methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
100mg
$626.00 2025-02-09
1PlusChem
1P01A2Y0-2.5g
3-methoxy-4-(propan-2-yl)aniline
865306-02-1 95%
2.5g
$3102.00 2025-03-04

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